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Compound of Interest

2-Amino-1-cyclopentene-1-
Compound Name:
carbonitrile

Cat. No.: B031213

Technical Support Center: 2-Amino-1-
cyclopentene-1-carbonitrile

This guide provides essential safety and handling information for researchers, scientists, and
drug development professionals working with 2-Amino-1-cyclopentene-1-carbonitrile (CAS
No. 2941-23-3).

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 2-Amino-1-cyclopentene-1-carbonitrile?

Al: 2-Amino-1-cyclopentene-1-carbonitrile is classified as a hazardous substance. It is
harmful if swallowed, inhaled, or in contact with skin.[1][2] It can cause serious eye irritation
and skin irritation.[1][2] Additionally, it may cause respiratory irritation.[1][2]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: When handling 2-Amino-1-cyclopentene-1-carbonitrile, it is crucial to wear appropriate
personal protective equipment. This includes chemical-resistant gloves, protective clothing, and
eye/face protection such as chemical splash-resistant safety glasses or goggles with side
protection.[3][4] Work should be conducted in a well-ventilated area, and if ventilation is
inadequate, a NIOSH/MSHA approved respirator is necessary.[3][4]
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Q3: What are the proper storage conditions for 2-Amino-1-cyclopentene-1-carbonitrile?

A3: Store the container tightly closed in a dry, cool, and well-ventilated place.[1] It is
recommended to keep the product refrigerated.[4] The substance should be stored away from
heat, sources of ignition, and incompatible materials such as strong oxidizing agents, strong
acids, strong bases, and strong reducing agents.[3][5][6]

Q4: What should | do in case of accidental skin or eye contact?

A4: In case of skin contact, immediately wash the affected area with plenty of soap and water
for at least 15 minutes and remove contaminated clothing.[3][4] If skin irritation persists, seek
medical attention.[4] For eye contact, rinse cautiously with water for several minutes, removing
contact lenses if present and easy to do so.[1][3] Continue rinsing and seek immediate medical
attention.[3][4]

Q5: How should I handle a spill of 2-Amino-1-cyclopentene-1-carbonitrile?

A5: In the event of a spill, ensure the area is well-ventilated and remove all sources of ignition.
[3] Wearing appropriate PPE, you can absorb the spill with an inert material, or sweep it up,
and place it into a suitable, closed container for disposal.[3][4] Avoid generating dust.[3]
Prevent the substance from entering drains or waterways.[3]

Troubleshooting Guide
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Issue

Possible Cause

Solution

Mild respiratory irritation during

handling.

Inadequate ventilation.

Move to a well-ventilated area
or use only outdoors.[1]
Ensure local exhaust
ventilation is functioning
correctly.[3] If irritation persists,
use a NIOSH/MSHA approved

respirator.[4]

Skin redness or irritation after

handling.

Direct skin contact with the

chemical.

Immediately wash the affected
area with plenty of soap and
water for at least 15 minutes.
[4] Remove and wash
contaminated clothing before
reuse.[1] If irritation persists,

seek medical advice.[4]

Visible degradation or

discoloration of the compound.

Improper storage, exposure to
heat, or incompatible

materials.

Ensure the compound is
stored in a tightly closed
container in a cool, dry, and
well-ventilated area, away from

heat and oxidizing agents.[1]

[6]

Quantitative Data Summary

Property

Value

Molecular Formula

CeHsN-2

Molecular Weight 108.14 g/mol [2]
Appearance White crystalline solid
Solubility Slightly soluble in water.[6]
CAS Number 2941-23-3[3]

Experimental Protocols
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Standard Handling Procedure

o Preparation: Before handling, ensure that a safety shower and eyewash station are readily
accessible.[4] Confirm that the work area, such as a chemical fume hood, is well-ventilated.

[3]

o Personal Protective Equipment: Don appropriate PPE, including chemical-resistant gloves, a
lab coat, and chemical safety goggles.[3]

o Handling: Avoid direct contact with the skin and eyes, and prevent the formation of dust and
aerosols.[1] Do not eat, drink, or smoke in the handling area.[1][3]

o Storage: After use, ensure the container is tightly sealed and stored in a cool, dry, and well-
ventilated location.[1]

e Hygiene: Wash hands thoroughly after handling the compound.[3]

Visual Workflows

Caption: Workflow for handling a spill of 2-Amino-1-cyclopentene-1-carbonitrile.
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Required Personal Protective Equipment Specific Recommendations

Eye Protection - Chemical Splash Goggles
Hand Protection Chemical-Resistant Gloves

Body Protection Protective Clothing / Lab Coat

Respiratory Protection Conditional NIOSH/MSHA Approved Respirator
(if ventilation is inadequate)

Click to download full resolution via product page

Caption: Recommended PPE for handling 2-Amino-1-cyclopentene-1-carbonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Handling and safety precautions for 2-Amino-1-
cyclopentene-1-carbonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
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amino-1-cyclopentene-1-carbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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